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Compound of Interest

Compound Name: Methyl Laurate

Cat. No.: B129979 Get Quote

A deep dive into the surfactant characteristics of the anionic powerhouse, Sodium Lauryl

Sulfate, versus the non-ionic ester, Methyl Laurate, reveals fundamental differences in their

behavior and applications in research and formulation development. While both possess

interfacial properties, their distinct molecular structures lead to vastly different performance

profiles in aqueous systems. Sodium Lauryl Sulfate (SLS) is a classic example of a potent

anionic surfactant, whereas Methyl Laurate, a fatty acid ester, is practically insoluble in water

and does not exhibit traditional surfactant behavior such as micelle formation in aqueous

solutions.

Comparative Data of Surfactant Properties
The following table summarizes the key surfactant properties of Sodium Lauryl Sulfate. Due to

its insolubility and non-micelle-forming nature in water, comparable quantitative data for Methyl
Laurate is not applicable.
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Property
Sodium Lauryl Sulfate
(SLS)

Methyl Laurate

Chemical Structure

Anionic surfactant with a

hydrophilic sulfate head and a

hydrophobic 12-carbon tail.

Non-ionic methyl ester of lauric

acid.

Appearance
White or cream-colored

crystals, flakes, or powder.[1]
Colorless liquid.[2]

Solubility in Water Highly soluble.[3] Practically insoluble.[4]

Critical Micelle Concentration

(CMC)

Approximately 8.2 mM in pure

water at 25°C.[5]

Not applicable in aqueous

solutions.

Surface Tension at CMC
Approximately 39.5 dyn/cm at

25°C.[1]

Not applicable in aqueous

solutions.

Foaming Ability
Excellent foaming agent,

produces stable foam.[2]

Generally does not produce

foam in aqueous systems.

Emulsification Performance
Effective emulsifier for oil-in-

water emulsions.[6]

Used as an emulsifier, often in

non-aqueous systems or as an

intermediate in the production

of other surfactants.[7]

Structural Differences and Surfactant Action
The disparate properties of SLS and Methyl Laurate stem from their molecular architecture.

SLS is an amphiphilic molecule with a distinct polar head (the sulfate group) and a nonpolar tail

(the lauryl chain). This structure allows it to dissolve in water and reduce surface tension by

aligning at the air-water or oil-water interface. Above its critical micelle concentration, SLS

molecules self-assemble into micelles, which are highly effective at solubilizing oils and greasy

substances.[8]

Methyl Laurate, on the other hand, is a non-ionic molecule with a much weaker hydrophilic

character. Its ester group provides some polarity, but it is insufficient to overcome the

hydrophobicity of the long lauryl chain, leading to its very low water solubility.[4] Consequently,
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it does not form micelles in water and its primary applications are as an emollient, a solvent, or

a chemical intermediate in the synthesis of other surfactants.
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Sodium Lauryl Sulfate (Anionic)

Methyl Laurate (Non-ionic)

CH₃(CH₂)₁₀CH₂OSO₃⁻Na⁺

Hydrophilic Head
(Sulfate Group)

Hydrophobic Tail
(Lauryl Chain)

CH₃(CH₂)₁₀COOCH₃

Weakly Hydrophilic Head
(Ester Group)

Hydrophobic Tail
(Lauryl Chain)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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